Cas no 682341-06-6 (1-PENTANOL, 5-[[(2-BROMOPHENYL)METHYL]AMINO]-)

• Product Name: 1-PENTANOL, 5-[[(2-BROMOPHENYL)METHYL]AMINO]-
• CAS No: 682341-06-6
• MF: C₁₂H₁₈BrNO
• MW: 272.181422710419
• CID: 3205132
• PubChem ID: 62227347
• Update Time: 2025-04-21

1-PENTANOL, 5-[[(2-BROMOPHENYL)METHYL]AMINO]- Chemical and Physical Properties

Names and Identifiers

• 1-PENTANOL, 5-[[(2-BROMOPHENYL)METHYL]AMINO]-
• 682341-06-6
• AKOS011509487
• 5-((2-Bromobenzyl)amino)pentan-1-ol
• SCHEMBL17400756

• Inchi： 1S/C12H18BrNO/c13-12-7-3-2-6-11(12)10-14-8-4-1-5-9-15/h2-3,6-7,14-15H,1,4-5,8-10H2
• InChI Key： URKFFLRASUNPNE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CNCCCCCO

Computed Properties

• Exact Mass: 271.05718Da
• Monoisotopic Mass: 271.05718Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų